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Progression-Free Survival in EGFR-Mutant NSCLC

Treatment
Combination

Clinical Setting /
Patient Population

Median PFS
(Months)

Hazard
Ratio (HR)
for PFS

Key Trial /
Source

Osimertinib + Local
Consolidative
Therapy (LCT) [1]

TKI-naïve or post-
1st/2nd gen TKI; non-

progressing after
osimertinib induction

25.3 vs. 17.5
(Osimertinib alone)

0.66
(p=0.025)

NorthStar
Trial (ESMO

2025)

Osimertinib +
Chemotherapy [2]

Post-progression on
first-line osimertinib

8.4 vs. 4.4
(Placebo +

Chemotherapy)

0.43 (95%
CI: 0.27–

0.70)

COMPEL
Trial (WCLC

2025)

Detailed Experimental Protocols

Here are the detailed methodologies for the key clinical trials cited in the table.

NorthStar Trial Protocol [1]

Study Design: Phase II, randomized.
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Patient Population: Patients with EGFR ex19del or L858R mutations, or acquired T790M

mutations after earlier TKIs. All patients had non-progressing disease after an induction
period on osimertinib.

Intervention Group: Osimertinib (80 mg once daily) plus Local Consolidative Therapy
(LCT). LCT modalities included radiotherapy (n=33), surgery (n=17), or both (n=6).

Control Group: Osimertinib (80 mg once daily) alone.
Primary Endpoint: Progression-free survival (PFS).

COMPEL Trial Protocol [2]

Study Design: Global, randomized, double-blind, placebo-controlled.
Patient Population: Adult patients with EGFR-mutant advanced NSCLC who experienced

non-central nervous system (CNS) progression on first-line osimertinib.
Intervention Group: Continued osimertinib (80 mg once daily) + platinum-pemetrexed
chemotherapy (cisplatin 75 mg/m² or carboplatin AUC5 + pemetrexed 500 mg/m² every 3
weeks for 4 cycles), followed by osimertinib + maintenance pemetrexed.

Control Group: Placebo once daily + the same chemotherapy regimen.
Primary Endpoint: Progression-free survival (PFS).

EGFR Signaling and Treatment Resistance

To help visualize the therapeutic context, the diagram below illustrates the EGFR signaling pathway and

common resistance mechanisms to TKIs like Osimertinib [3].
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EGFR Signaling and TKI Resistance Mechanisms
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Interpretation of the Data

Combination Strategies are Key: The data underscores a shift towards using Osimertinib in

combination with other modalities (like local therapy or chemotherapy) to overcome or delay
resistance, thereby significantly extending progression-free survival [1] [2].

Sequencing Treatment: The positive outcome of the COMPEL trial supports the strategy of
continuing Osimertinib beyond progression alongside chemotherapy, suggesting that some tumor

clones remain sensitive to EGFR inhibition even as resistance emerges [2].
Managing Resistance: As the diagram shows, resistance can occur through various mechanisms.

Understanding these is crucial for developing next-line therapies, which may include fourth-
generation TKIs, bispecific antibodies, or antibody-drug conjugates [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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